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Compound of Interest

Compound Name: 2,5,7-Trimethylquinolin-8-ol

Cat. No.: B1300026

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and potential applications of 2,5,7-trimethylquinolin-8-ol. Due to the limited availability of
specific experimental data for this particular compound in publicly accessible literature, this
guide draws upon established principles of quinoline chemistry, general synthetic
methodologies, and spectroscopic interpretation, alongside data for closely related analogs.

Molecular Structure and Chemical Properties

2,5,7-Trimethylquinolin-8-ol is a substituted quinoline derivative with the molecular formula
C12H13NO. The core structure consists of a quinoline ring system, which is a bicyclic aromatic
heterocycle composed of a benzene ring fused to a pyridine ring. In this specific molecule,
three methyl groups are attached to the quinoline core at positions 2, 5, and 7, and a hydroxyl
group is located at position 8.

Key Physicochemical Data:
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Property Value Reference

Molecular Formula C12H13NO General Chemical Knowledge
Molecular Weight 187.24 g/mol General Chemical Knowledge
CAS Number 6759-80-4 [1]

Melting Point 84-85 °C [1]

The molecular structure of 2,5,7-Trimethylquinolin-8-ol can be visualized as follows:
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Proposed Combes Synthesis of 2,5,7-Trimethylquinolin-8-ol
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MTT Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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